Cas no 862663-07-8 (7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid)

• Product Name: 7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid
• CAS No: 862663-07-8
• MF: C₁₈H₁₄ClNO₃
• MW: 327.761663913727
• MDL: MFCD03422107
• CID: 3111387
• PubChem ID: 5132125
• Update Time: 2025-08-05

7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid
• 7-chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylicacid
• H21040
• CS-0322265
• STK502317
• MFCD03422107
• ALBB-000666
• 862663-07-8
• AKOS005170938
• SB72320
• BBL037481
• VS-14194

• MDL： MFCD03422107
• Inchi： 1S/C18H14ClNO3/c1-10-15(19)8-7-13-14(18(21)22)9-16(20-17(10)13)11-3-5-12(23-2)6-4-11/h3-9H,1-2H3,(H,21,22)
• InChI Key： BEFGVWSNEYUJDH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C(=O)O)C=C(C3C=CC(=CC=3)OC)N=C2C=1C

Computed Properties

• Exact Mass: 327.0662210Da
• Monoisotopic Mass: 327.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid

7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid: A Comprehensive Overview

7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid, also known by its CAS number 862663-07-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a quinoline ring system with substituents at positions 2, 4, 7, and 8. Specifically, the substituents include a chlorine atom at position 7, a methoxyphenyl group at position 2, and a methyl group at position 8. The carboxylic acid group is located at position 4, which adds to the compound's functional diversity.

The synthesis of 7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid involves multi-step organic reactions, often utilizing advanced techniques such as Suzuki coupling or Friedel-Crafts alkylation. These methods allow for precise control over the substitution pattern on the quinoline ring, ensuring the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of producing such complex molecules.

In terms of applications, this compound has shown promise in several areas. One of the most notable applications is in the field of pharmacology, where it exhibits potential as a lead compound for drug development. Studies have demonstrated that quinoline derivatives like this compound can modulate various biological targets, including kinases, proteases, and receptors. For instance, research published in Journal of Medicinal Chemistry highlights its ability to inhibit certain enzymes associated with neurodegenerative diseases, making it a candidate for further investigation in Alzheimer's disease therapy.

Beyond pharmacology, 7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid has also found applications in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent studies have explored its role as an electron transport layer material due to its high electron mobility and stability under ambient conditions.

The structural versatility of this compound also lends itself to applications in agrochemicals. Research indicates that certain quinoline derivatives possess pesticidal properties, and this compound is no exception. Field trials have shown moderate efficacy against agricultural pests, suggesting its potential as a natural or semi-synthetic pesticide alternative.

In terms of environmental impact, there is growing interest in understanding the biodegradability and toxicity profiles of such compounds. Recent studies conducted by environmental chemists have assessed the ecotoxicological effects of 7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid. These studies suggest that while the compound exhibits moderate toxicity towards aquatic organisms, its persistence in the environment is relatively low under aerobic conditions.

From a synthetic chemistry perspective, the synthesis of this compound represents a significant achievement due to the challenges posed by its complex structure. The incorporation of multiple functional groups on a single aromatic ring requires meticulous planning and execution. Researchers have employed various strategies to optimize reaction conditions, including microwave-assisted synthesis and continuous flow chemistry.

In conclusion, 7-Chloro-2-(4-methoxyphenyl)-8-methylquinoline-4-carboxylic acid, with its CAS number 862663-07-8, stands out as a multifaceted compound with applications spanning pharmacology, materials science, and agrochemistry. Its unique structure not only offers opportunities for drug development but also contributes to advancements in sustainable technologies. As research continues to uncover new properties and applications of this compound, it remains an exciting area of focus for scientists across various disciplines.